Cas no 339277-72-4 (2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone)
339277-72-4 structure
Product Name:2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
CAS No:339277-72-4
MF:C23H19ClN2O2S
MW:422.927163362503
CID:5014071
Update Time:2023-08-25
2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone Chemical and Physical Properties
Names and Identifiers
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- 2-[(2-chlorophenyl)methanesulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole
- Oprea1_683970
- 2-chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
- 2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
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- Inchi: 1S/C23H19ClN2O2S/c1-26-22(18-12-6-3-7-13-18)21(17-10-4-2-5-11-17)25-23(26)29(27,28)16-19-14-8-9-15-20(19)24/h2-15H,16H2,1H3
- InChI Key: XHOUWLDHABFEAG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CS(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 625
- XLogP3: 5
- Topological Polar Surface Area: 60.3
2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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